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Compound of Interest

Compound Name: lodoacetamide

Cat. No.: B048618

Introduction

lodoacetamide (IAA) is an irreversible alkylating agent widely used in biochemical and
proteomics research.[1] Its primary application is the modification of sulfhydryl groups,
particularly on cysteine residues in proteins.[1][2] This alkylation prevents the formation of
disulfide bonds, which is crucial for protein characterization techniques such as peptide
mapping, protein sequencing, and mass spectrometry.[1] By blocking disulfide bond formation,
iodoacetamide helps to maintain proteins in a reduced state, ensuring accurate analysis of
their primary structure and post-translational modifications.[2] lodoacetamide is also utilized as
an inhibitor of cysteine proteases and deubiquitinating enzymes (DUBS).[1][3]

Chemical Properties

lodoacetamide is a light-sensitive solid that is soluble in water and various organic solvents.[4]
[5][6] Due to its instability in solution, it is highly recommended to prepare fresh solutions
immediately before use and to protect them from light.[5][6]

Quantitative Data Summary

The following table summarizes the key quantitative data for iodoacetamide:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b048618?utm_src=pdf-interest
https://www.benchchem.com/product/b048618?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodoacetamide
https://en.wikipedia.org/wiki/Iodoacetamide
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-precision-of-iodoacetamide-essential-for-cysteine-alkylation-and-protein-stability-md
https://en.wikipedia.org/wiki/Iodoacetamide
https://www.benchchem.com/product/b048618?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-precision-of-iodoacetamide-essential-for-cysteine-alkylation-and-protein-stability-md
https://www.benchchem.com/product/b048618?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodoacetamide
https://www.ubpbio.com/temp/P1052_Iodoacetamide_Datasheet.pdf
https://www.benchchem.com/product/b048618?utm_src=pdf-body
https://www.solubilityofthings.com/2-iodoacetamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4760867_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4760867.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4760867_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4760867.htm
https://www.benchchem.com/product/b048618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C2H4INO
Molecular Weight 184.96 g/mol [7]
White to pale yellow crystalline
Appearance ) [518]
solid
Melting Point 92-95 °C [519]
Solubility in Water Upto 0.5 M [10][11]
o Soluble in DMSO, DMF,
Solubility in other solvents [5][12]
ethanol, and methanol.
) 2-8°C, protected from light and
Storage of Solid ] [9]
moisture.
Should be prepared fresh. If
Storage of Stock Solution necessary, can be stored at [12]

-80°C for up to 1 year.

Experimental Protocol: Preparation of a 0.5 M
lodoacetamide Stock Solution

This protocol describes the preparation of a 0.5 M stock solution of iodoacetamide in water.

Materials

Nuclease-free water

Vortex mixer

Aluminum foll

lodoacetamide (MW: 184.96 g/mol )

Microcentrifuge tubes or appropriate vials
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure

o Safety Precautions: lodoacetamide is toxic if swallowed and may cause an allergic skin
reaction.[7] Handle with care and wear appropriate PPE.

e Weighing: In a suitable weighing vessel, carefully weigh out 92.48 mg of iodoacetamide.

» Dissolving: Transfer the weighed iodoacetamide to a 1.5 mL microcentrifuge tube. Add 1 mL
of nuclease-free water to the tube.

o Mixing: Close the tube tightly and vortex until the iodoacetamide is completely dissolved.
The solution should be clear and colorless to faintly yellow.[11]

» Light Protection: Immediately wrap the tube in aluminum foil to protect the solution from light,
as iodoacetamide is light-sensitive.[5][6]

o Use: Use the freshly prepared solution immediately for your experiments.

o Storage (if necessary): For short-term storage, the solution can be kept on ice, protected
from light, for a few hours. For longer-term storage, aliquot the stock solution into smaller,
single-use volumes and store at -80°C for up to one year.[12] Avoid repeated freeze-thaw
cycles.[12]

Experimental Workflow

Use Immediately

Weigh 92.48 mg Dissolve in 1 mL Vortex until Wrap in Aluminum Foil\
of lodoacetamide of Nuclease-Free Water Fully Dissolved (Protect from Light) Tt Tt T
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Caption: Workflow for preparing iodoacetamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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